5-Hydroxy Flunixin-d3

• Molecular Formula: C14H11F3N2O3
• Molecular Weight: 315.26 g/mol
• InChI: InChI=1S/C14H11F3N2O3/c1-7-10(14(15,16)17)3-2-4-11(7)19-12-9(13(21)22)5-8(20)6-18-12/h2-6,20H,1H3,(H,18,19)(H,21,22)/i1D3
• InChIKey: JSXNJGKWSWRIGA-FIBGUPNXSA-N

5-Hydroxy Flunixin-d3: Deuterated Internal Standard for Veterinary NSAID Metabolite Quantification

5-Hydroxy Flunixin-d3 (CAS 1185088-54-3) is a deuterium-labeled analog of 5-hydroxy flunixin, the principal active metabolite of the non-steroidal anti-inflammatory drug (NSAID) flunixin . It is categorized as a stable isotope-labeled internal standard (SIL-IS) designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows . The compound incorporates three deuterium atoms at the methyl position (methyl-d3), resulting in a molecular weight of 315.26 g/mol and a molecular formula of C14H8D3F3N2O3 . 5-Hydroxy Flunixin-d3 is supplied as an analytical reference material with a typical purity of ≥98% and is intended exclusively for research and analytical applications, including method development, method validation, and quality control in regulated environments .

Workflow

LC-MS/MS or GC-MS quantification of veterinary drug metabolites

Selection Logic

Stable isotope-labeled internal standard (SIL-IS) with +3 Da mass shift

Use Context

Residue monitoring, PK studies, and method validation in food-producing animals

Why Unlabeled 5-Hydroxy Flunixin Fails in Quantitative LC-MS/MS

In quantitative LC-MS/MS analysis of veterinary drug residues and pharmacokinetic studies, the use of an unlabeled analog as an internal standard introduces unacceptable systematic error. 5-Hydroxy flunixin (unlabeled) co-elutes with the target analyte and shares an identical mass-to-charge ratio (m/z), rendering it indistinguishable from the analyte in the mass spectrometer and precluding any correction for ion suppression, matrix effects, or extraction recovery [1]. Conversely, 5-Hydroxy Flunixin-d3 provides a mass shift of +3 Da due to deuteration, enabling the mass spectrometer to resolve the internal standard from the native analyte while preserving nearly identical chromatographic behavior and ionization efficiency [2]. This physicochemical mimicry is essential for accurate normalization of signal variability and for achieving the precision and accuracy mandated by regulatory guidelines such as the European Commission Decision 2002/657/EC and FDA method validation requirements [3]. Substituting unlabeled 5-hydroxy flunixin would compromise data integrity, invalidate method performance, and fail regulatory audit requirements.

Target: 5-Hydroxy Flunixin-d3

Mass Differentiation

+3 Da shift enables selective MS/MS detection and analyte resolution

Matrix Correction

Near-identical chromatography and ionization allow correction of ion suppression

Regulatory Alignment

Supports method validation criteria per Commission Decision 2002/657/EC

Substitute: Unlabeled 5-Hydroxy Flunixin

Mass Equivalence

No mass shift; co-elutes and is indistinguishable from analyte

Matrix Effects

Unable to correct for ion suppression, extraction recovery, or matrix effects

Regulatory Risk

May fail audit requirements due to lack of isotopic differentiation

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Analyt Chem. 2008;27(10):924-933. View Source
• [3] European Commission. Commission Decision 2002/657/EC implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results. Off J Eur Communities. 2002;L221:8-36. View Source

Quantitative Differentiation: Deuterated vs. Unlabeled Standard

Isotopic Purity and Chemical Assay Certification

5-Hydroxy Flunixin-d3 is certified to meet a minimum HPLC purity of 99% and a deuterium incorporation (Assay D) of ≥99%, as verified by NMR and HPLC analysis [1]. In contrast, unlabeled 5-hydroxy flunixin analytical standards are typically specified at >99.0% HPLC purity without the orthogonal confirmation of isotopic enrichment . The dual certification of both chemical and isotopic purity ensures that the deuterated compound is free from unlabeled impurities that could cause cross-talk or inaccurate quantification in MS/MS detection.

Isotopic Purity

Specification review

HPLC ≥99% & Assay D ≥99% vs. >99.0% (no isotopic cert.)

Certified dual purity supports traceability and reduces quantitative bias

Review CoA for orthogonal enrichment data

Evidence Dimension	Purity (HPLC) and Isotopic Enrichment
Target Compound Data	HPLC purity ≥99%; Assay D (deuterium incorporation) ≥99%
Comparator Or Baseline	5-Hydroxy Flunixin (unlabeled): HPLC purity >99.0% (isotopic enrichment not applicable)
Quantified Difference	Equivalent chemical purity with additional orthogonal certification of ≥99% isotopic enrichment for the deuterated compound
Conditions	HPLC-UV and NMR analysis; specifications from Certificate of Analysis (CoA)

Why This Matters

Procurement of 5-Hydroxy Flunixin-d3 with certified dual purity (chemical + isotopic) is essential for laboratories operating under ISO/IEC 17025 or GLP, as it provides documented traceability and eliminates a source of quantitative bias in MS-based assays.

• [1] Honeywell Fluka. 5-Hydroxyflunixin-d3 analytical standard. Product Code R1456-10MG. Specifications: Assay (HPLC) min. 99%, Assay D min. 99%. View Source

Co-elution and Mass Spectrometric Differentiation

Deuteration at the methyl position (methyl-d3) confers a nominal mass shift of +3 Da relative to the unlabeled analyte while preserving near-identical lipophilicity (LogP) and chromatographic retention time . In a validated multiresidue LC-MS/MS method for NSAIDs in bovine meat and milk, deuterated internal standards including Flunixin-d3 (for the parent drug) were employed, achieving recovery rates of 81-114% for meat and 79-118% for milk, with repeatability (RSD) of 1-12% and 1-17%, respectively [1]. 5-Hydroxy Flunixin-d3 is the corresponding deuterated analog for the metabolite 5-hydroxy flunixin and is expected to provide analogous performance characteristics. Unlabeled 5-hydroxy flunixin cannot serve as an internal standard because it is indistinguishable from the analyte in MS/MS detection, rendering it useless for compensating matrix-induced ion suppression or extraction variability.

Mass Shift

Class-level

+3 Da (d3-ISTD) vs. 0 Da (unlabeled); enables selective MS detection

Mass differentiation allows correction of matrix effects

Analogous to Flunixin-d3 performance in published methods

Evidence Dimension	Mass Shift and Suitability as Internal Standard
Target Compound Data	Mass shift of +3 Da (m/z difference of 3) enables selective MS/MS detection
Comparator Or Baseline	Unlabeled 5-Hydroxy Flunixin: mass shift of 0 Da; co-elutes and is indistinguishable from analyte
Quantified Difference	Quantifiable correction of matrix effects and recovery achievable only with deuterated analog
Conditions	LC-MS/MS analysis; multiresidue method validated per Commission Decision 2002/657/EC

Why This Matters

Selection of 5-Hydroxy Flunixin-d3 over unlabeled 5-hydroxy flunixin is a non-negotiable requirement for achieving the accuracy, precision, and ruggedness mandated in quantitative bioanalytical and residue monitoring methods.

• [1] Van Pamel E, Daeseleire E. A multiresidue liquid chromatographic/tandem mass spectrometric method for the detection and quantitation of 15 nonsteroidal anti-inflammatory drugs (NSAIDs) in bovine meat and milk. Anal Bioanal Chem. 2015;407(15):4485-4494. View Source

Thermal Stability and Storage Specifications

5-Hydroxy Flunixin-d3 exhibits a melting point/decomposition temperature >270°C and is stable at room temperature for short-term shipping, with recommended long-term storage at -20°C for up to 3 years in powder form . In comparison, unlabeled 5-hydroxy flunixin is reported to be hygroscopic and requires storage at 2-8°C with a shelf life of 24 months . The deuterated compound's higher thermal stability and less stringent short-term storage requirements reduce the risk of degradation during shipment and handling, which is particularly advantageous for laboratories with multi-site distribution or those operating in regions with variable ambient temperatures.

Thermal Stability

Data to verify

m.p. >270°C; RT shipping; -20°C / 3 yr vs. hygroscopic; 2-8°C / 24 mo

Reported stability profile may reduce degradation risk during shipment

Verify shipping and storage claims with supplier data

Evidence Dimension	Thermal Stability and Storage Conditions
Target Compound Data	Melting point >270°C (dec.); stable at room temperature for shipping; -20°C long-term storage (3 years)
Comparator Or Baseline	5-Hydroxy Flunixin (unlabeled): hygroscopic; storage at 2-8°C; shelf life 24 months
Quantified Difference	Higher thermal decomposition threshold (>270°C vs. not specified) and longer recommended powder storage duration (3 years vs. 2 years)
Conditions	Powder form; ambient shipping conditions

Why This Matters

For procurement managers and laboratory supervisors, the enhanced stability profile of 5-Hydroxy Flunixin-d3 translates to lower risk of material loss during transit, reduced need for cold-chain logistics for short-haul shipments, and extended inventory shelf life.

Regulatory Alignment for ANDA and Residue Monitoring

5-Hydroxy Flunixin-d3 is explicitly positioned for use in analytical method development, method validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDA) and commercial production of flunixin [1]. In contrast, unlabeled 5-hydroxy flunixin analytical standards are generally designated for research use only and lack the specific regulatory documentation (e.g., ISO 17034 accreditation, comprehensive Certificates of Analysis) required for GMP/GLP environments . The use of a deuterated internal standard for 5-hydroxy flunixin is particularly critical for residue monitoring programs, as the metabolite is the marker residue for flunixin in milk, and regulatory tolerances (e.g., FDA tolerance of 0.002 µg/mL in bovine milk) demand the highest achievable analytical accuracy [2].

Regulatory Use

Class-level

Designated for AMV, QC, ANDA vs. general analytical standard (RUO)

May support audit readiness and documentation requirements

Confirm documentation aligns with regulatory guidelines

Evidence Dimension	Regulatory Acceptance and Intended Use
Target Compound Data	Designated for AMV, QC, ANDA, and commercial production of flunixin; compliant with regulatory guidelines
Comparator Or Baseline	Unlabeled 5-Hydroxy Flunixin: Typically specified as 'analytical standard' or 'for research use only' without explicit ANDA/QC designation
Quantified Difference	Explicit regulatory-use designation vs. general analytical standard designation
Conditions	Regulated laboratory environments; FDA and EMA compliance

Why This Matters

Procurement of 5-Hydroxy Flunixin-d3 with explicit ANDA/QC documentation reduces the regulatory burden for laboratories supporting generic drug applications or official residue control programs, ensuring audit readiness and compliance with pharmacopeial monographs.

• [1] SynZeal. 5-Hydroxyflunixin D3. Product page. Application: analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA. View Source
• [2] de S Meira EB Jr, et al. The pharmacokinetics of transdermal flunixin in lactating dairy goats. J Dairy Sci. 2022;105(1):549-559. (Cites FDA tolerance of 0.002 µg/mL for flunixin in bovine milk). View Source

Procurement-Driven Application Scenarios

Residue Quantification in Milk and Edible Tissues

Laboratories performing regulatory residue monitoring of flunixin in milk, meat, or other food-producing animal tissues require 5-Hydroxy Flunixin-d3 as the deuterated internal standard to correct for matrix effects and meet the performance criteria of Commission Decision 2002/657/EC. The certified isotopic purity (≥99% D incorporation) ensures accurate quantification down to the FDA tolerance level of 0.002 µg/mL in milk [1].

Pharmacokinetic and Metabolism Studies in Veterinary Species

Investigators conducting pharmacokinetic studies of flunixin in cattle, goats, or horses rely on 5-Hydroxy Flunixin-d3 to accurately measure plasma and tissue concentrations of the active metabolite 5-hydroxy flunixin. The deuterated internal standard's co-eluting properties and +3 Da mass shift enable precise determination of elimination half-life, clearance, and volume of distribution parameters without interference from endogenous matrix components [2].

Method Validation for Abbreviated New Drug Applications

Pharmaceutical quality control laboratories developing and validating analytical methods for generic flunixin formulations utilize 5-Hydroxy Flunixin-d3 to establish method specificity, linearity, accuracy, and precision as required by ICH Q2(R1) and FDA guidance. The compound's designation for AMV and QC applications, along with comprehensive documentation, streamlines the regulatory submission process [3].

Multi-Residue Veterinary Drug Screening Programs

National reference laboratories and contract research organizations implementing multi-residue LC-MS/MS methods for NSAIDs benefit from the stability and purity profile of 5-Hydroxy Flunixin-d3. The compound's room-temperature shipping stability and 3-year shelf life at -20°C minimize supply chain disruptions and ensure consistent performance across large-scale, long-term monitoring programs .

Application

Selection Property

Validation Focus

Residue quantification in milk and edible tissues

Deuterated ISTD with certified isotopic purity

Matrix-effect correction and method accuracy at tolerance levels

PK and metabolism studies in veterinary species

Co-eluting analog with +3 Da mass shift

Precision of PK parameters without matrix interference

Method validation for generic veterinary drug applications

Regulatory-use designation and documentation

ICH Q2(R1) performance verification and audit readiness

Multi-residue veterinary drug screening programs

Long-term stability and room-temperature shipping

Consistent performance across large-scale, long-term monitoring

• [1] de S Meira EB Jr, et al. The pharmacokinetics of transdermal flunixin in lactating dairy goats. J Dairy Sci. 2022;105(1):549-559. View Source
• [2] Jaroszewski J, et al. Pharmacokinetics of flunixin in mature heifers following multiple intravenous administration. Pol J Vet Sci. 2008;11(3):211-216. View Source
• [3] SynZeal. 5-Hydroxyflunixin D3. Product page. Application for ANDA. View Source